Cas no 1805571-67-8 (2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride
• CAS No: 1805571-67-8
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4981693
• Update Time: 2025-06-12

2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride

• Inchi： 1S/C9H4ClF6NO2/c10-3-4-1-2-5(17(18)19)7(9(14,15)16)6(4)8(11,12)13/h1-2H,3H2
• InChI Key： JDEQENWEKJWNGA-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C(F)(F)F)=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride (CAS No. 1805571-67-8)

2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride (CAS No. 1805571-67-8) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring trifluoromethyl groups and a reactive benzyl chloride moiety, makes it a valuable building block for designing novel compounds with enhanced stability and bioactivity. Researchers and industries are increasingly focusing on fluorinated compounds like this due to their potential in drug discovery and material science applications.

The growing demand for fluorinated aromatic compounds in modern chemistry has placed 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride at the forefront of innovation. Its nitrobenzyl chloride derivative properties enable selective functionalization, which is critical for developing targeted therapies and high-performance materials. Recent studies highlight its role in optimizing reaction pathways for cross-coupling reactions, a hot topic in synthetic organic chemistry. This aligns with the industry's shift toward sustainable and efficient methodologies, such as C-H activation and flow chemistry.

From an industrial perspective, CAS No. 1805571-67-8 is often discussed in the context of high-value chemical intermediates. Its compatibility with palladium-catalyzed reactions and other transition metal-mediated processes makes it a preferred choice for constructing complex molecular architectures. Furthermore, its electron-withdrawing trifluoromethyl groups enhance electrophilic reactivity, a feature leveraged in the synthesis of agrochemicals and electronic materials. These applications resonate with current trends in green chemistry and precision synthesis, addressing environmental concerns while maintaining high yields.

In the pharmaceutical sector, derivatives of 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride are explored for their potential in proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors. The compound's ability to introduce fluorinated motifs into drug candidates improves metabolic stability and membrane permeability—key factors in modern drug design. This has sparked interest among researchers investigating kinase inhibitors and GPCR modulators, areas dominating recent literature and patent filings.

Handling and storage of 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride require adherence to standard laboratory protocols for moisture-sensitive reagents. Its stability under inert atmospheres and compatibility with common organic solvents like dichloromethane and tetrahydrofuran facilitate its use in multistep syntheses. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and monitor reactions involving this compound.

Emerging applications of CAS No. 1805571-67-8 extend to organic electronics, where its nitroaromatic and fluorinated characteristics contribute to electron-transport materials. With the rise of flexible electronics and OLED technologies, such compounds are gaining traction in material science forums. This intersection of chemistry and engineering underscores the compound's versatility beyond traditional chemical synthesis.

For sourcing 2,3-Bis(trifluoromethyl)-4-nitrobenzyl chloride, suppliers often emphasize batch-to-batch consistency and scalability—top priorities for industrial buyers. Regulatory compliance, including REACH and GMP standards, further ensures its suitability for global markets. As synthetic methodologies evolve, this compound continues to inspire innovations in catalysis and molecular design, cementing its relevance in contemporary research.